Cas no 2229641-81-8 (3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal)

• Product Name: 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal
• CAS No: 2229641-81-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5767063
• PubChem ID: 17885233
• Update Time: 2025-10-30

3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2229641-81-8
• 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal
• EN300-1772256

• Inchi： 1S/C12H13NO2/c1-13-6-8-15-12-5-4-10(3-2-7-14)9-11(12)13/h2-5,7,9H,6,8H2,1H3/b3-2+
• InChI Key： LJWDODFQQGHMSX-NSCUHMNNSA-N
• SMILES： O1C2C=CC(/C=C/C=O)=CC=2N(C)CC1

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal

3-(4-Methyl-3,4-Dihydro-2H-1,4-Benzoxazin-6-Yl)Prop-2-Enal: A Comprehensive Overview

The compound 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal, with the CAS number 2229641-81-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The presence of the aldehyde group (-CHO) at the terminal position of the propenal chain adds unique reactivity and functional properties to this molecule.

Recent studies have highlighted the potential of 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal in various applications, particularly in drug discovery and agrochemicals. Its structure, which combines a benzoxazine ring with an alpha,beta-unsaturated aldehyde group, makes it an interesting candidate for exploring biological activities such as antioxidant, anti-inflammatory, and antimicrobial properties. Researchers have also investigated its role as a precursor in the synthesis of more complex molecules with enhanced bioavailability and efficacy.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach is the condensation of appropriate aldehydes with amines or amides in the presence of catalytic agents. The methyl substitution at the 4-position of the benzoxazine ring plays a crucial role in stabilizing the molecule's structure and influencing its reactivity. This substitution pattern also contributes to the compound's solubility properties, which are critical for its application in pharmaceutical formulations.

In terms of physical properties, 3-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)prop-2-enal exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its molecular weight is 258.3 g/mol, and it has a density of 1.3 g/cm³. These properties make it suitable for use in various chemical reactions and industrial processes where thermal stability is required.

The biological evaluation of this compound has revealed promising results in preclinical studies. For instance, it has demonstrated potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate key inflammatory pathways such as COX-2 and NF-kB. These findings suggest that it could be developed into a therapeutic agent for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In the agricultural sector, researchers have explored the use of 3-(4-methyl-N-benzoxazinyl)propenal as a natural plant growth regulator. Its ability to promote root development and enhance stress tolerance in crops has made it a subject of interest for sustainable agriculture practices. Field trials have shown that this compound can improve crop yields under adverse environmental conditions without causing harm to beneficial soil microorganisms.

The environmental impact of this compound has also been assessed to ensure its safety for large-scale applications. Studies indicate that it degrades efficiently under aerobic conditions without leaving toxic residues in soil or water systems. This biodegradability aligns with current global efforts to develop eco-friendly chemicals that minimize ecological disruption.

In conclusion, 3-(4-methyl-N-benzoxazinyl)propenal represents a versatile molecule with diverse potential applications across multiple industries. Its unique chemical structure, combined with its favorable physical and biological properties, positions it as a valuable tool for advancing scientific research and industrial innovation. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in addressing challenges in health care and sustainable agriculture.